Cas no 138-28-3 (Benzenesulfonic acid,3-[2-(4-amino-3-methoxyphenyl)diazenyl]-)

• Product Name: Benzenesulfonic acid,3-[2-(4-amino-3-methoxyphenyl)diazenyl]-
• CAS No: 138-28-3
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 172901
• PubChem ID: 67311
• Update Time: 2025-04-19

Benzenesulfonic acid,3-[2-(4-amino-3-methoxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-[2-(4-amino-3-methoxyphenyl)diazenyl]-
• 3-[(4-amino-3-methoxyphenyl)diazenyl]benzenesulfonic acid
• 4-AMINO-3-METHOXYPHENYLAZOBENZENE SULFONIC ACID
• 3-((4-AMINO-3-METHOXYPHENYL)DIAZENYL)BENZENESULFONIC ACID
• 3-[(e)-(4-amino-3-methoxyphenyl)diazenyl]benzenesulfonic acid
• 4-(3-sulfophenylazo)-2-methoxyaniline
• 4-amino-3-methoxyazobenzene-3`-sulfonic acid
• m-[(4-amino-3-methoxyphenyl)azo]benzenesulfonic acid
• 3-[(4-amino-3-methoxyphenyl)azo]-benzenesulfonic acid
• 3-METHOXY-4-AMINO AZO BENZENE-3'-SULFONIC ACID
• 3-[(4-amino-3-methoxyphenyl)azo]-benzenesulfonicaci
• m-[(4-amino-3-methoxyphenyl)azo]benzenesulphonic acid
• 3-(4-azanyl-3-methoxy-phenyl)diazenylbenzenesulfonic acid
• 3-[(4-amino-3-methoxyphenyl)azo]-Benzenesulfonicacid
• EINECS 205-321-1
• FT-0631804
• NS00024476
• m-((4-Amino-3-methoxyphenyl)azo)benzenesulphonic acid
• DTXSID3059680
• Benzenesulfonic acid, 3-[2-(4-amino-3-methoxyphenyl)diazenyl]-
• Benzenesulfonic acid, 3-[(4-amino-3-methoxyphenyl)azo]-
• 138-28-3
• Benzenesulfonic acid, 3-((4-amino-3-methoxyphenyl)azo)-
• (E)-3-((4-amino-3-methoxyphenyl)diazenyl)benzenesulfonic acid
• AC-12615
• SCHEMBL3094048
• AKOS015960984
• Benzenesulfonic acid, 3-(2-(4-amino-3-methoxyphenyl)diazenyl)-
• W-109495

• Inchi： 1S/C13H13N3O4S/c1-20-13-8-10(5-6-12(13)14)16-15-9-3-2-4-11(7-9)21(17,18)19/h2-8H,14H2,1H3,(H,17,18,19)/b16-15+
• InChI Key： FUWKWQCNMNPILC-FOCLMDBBSA-N
• SMILES： S(C1C=CC=C(C=1)/N=N/C1C=CC(=C(C=1)OC)N)(=O)(=O)O

Computed Properties

• Exact Mass: 307.06300
• Monoisotopic Mass: 307.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 123A^2

Experimental Properties

• Density: 1.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.639
• PSA: 122.72000
• LogP: 4.60150